molecular formula C9H10N2O2S B1301393 4,7-Dimethoxy-1,3-benzothiazol-2-amine CAS No. 67617-99-6

4,7-Dimethoxy-1,3-benzothiazol-2-amine

Cat. No.: B1301393
CAS No.: 67617-99-6
M. Wt: 210.26 g/mol
InChI Key: GVDOKYBXIQWKJG-UHFFFAOYSA-N
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Description

4,7-Dimethoxy-1,3-benzothiazol-2-amine is a useful research compound. Its molecular formula is C9H10N2O2S and its molecular weight is 210.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Properties

Benzothiazole derivatives are recognized for their fascinating chemical properties and versatility in organic synthesis. These compounds are key in developing pharmaceuticals, materials, and chemical probes due to their structural diversity and biological relevance. Notably, benzothiazoles are pivotal in creating complexes with unique spectroscopic, magnetic, and electrochemical properties, suggesting their broad applicability in scientific research ranging from bioactive molecule development to materials science (Boča, Jameson, & Linert, 2011).

Biologically Active and Industrially Demanded Compounds

Recent trends in benzothiazole chemistry highlight the development of new synthesis methods, including green chemistry approaches, for biologically active and industrially demanded benzothiazole derivatives. These methods enable the efficient production of pharmacologically active heterocycles, underscoring the importance of benzothiazoles in drug development and industrial applications (Zhilitskaya, Shainyan, & О. Yarosh, 2021).

Therapeutic Potential

The therapeutic potential of benzothiazole derivatives is vast, with applications across various pharmacological fields. Benzothiazoles have been identified as possessing antimicrobial, analgesic, anti-inflammatory, antidiabetic activities, and potential as antitumor agents. This broad spectrum of activity signifies the structural and functional versatility of benzothiazole derivatives in therapeutic applications, highlighting their role in current and future drug discovery efforts (Kamal, Mohammed Ali Hussaini Syed, & Shaheer Malik Mohammed, 2015).

Anticancer Activities

Benzothiazoles are significant in the search for new anticancer therapies. Their derivatives have been explored for antitumor properties across various cancer types, including lung, liver, pancreas, breast, and brain tumors. The efficacy of benzothiazole derivatives against hypoxic tumors, which are particularly challenging to treat due to their low oxygen environments, underscores the potential of these compounds in developing novel anticancer agents (Kurt, Ayaz, Seferoğlu, & Nural, 2022).

Safety and Hazards

According to Sigma-Aldrich, the compound is classified as Acute Tox. 4 Oral . The hazard statements include H302, and the precautionary statements include P301 + P312 + P330 .

Mechanism of Action

Target of Action

Benzothiazole derivatives have been known to exhibit a wide range of biological activities, including anti-cancer, anti-bacterial, and anti-tuberculosis effects . These activities suggest that the compound may interact with multiple targets, potentially including enzymes, receptors, and other proteins involved in these biological processes.

Mode of Action

Benzothiazole derivatives are known to interact with their targets through various mechanisms, potentially including enzyme inhibition, receptor antagonism, or disruption of cellular processes . The specific interactions and changes resulting from the action of 4,7-Dimethoxy-1,3-benzothiazol-2-amine would depend on its specific targets.

Biochemical Pathways

Given the broad biological activities of benzothiazole derivatives, it is likely that multiple pathways could be affected . These could include pathways related to cell growth and proliferation, immune response, and cellular metabolism, among others.

Result of Action

Based on the known activities of benzothiazole derivatives, potential effects could include inhibition of cell growth, induction of cell death, modulation of immune response, and disruption of cellular processes .

Properties

IUPAC Name

4,7-dimethoxy-1,3-benzothiazol-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10N2O2S/c1-12-5-3-4-6(13-2)8-7(5)11-9(10)14-8/h3-4H,1-2H3,(H2,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GVDOKYBXIQWKJG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C2C(=C(C=C1)OC)SC(=N2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30365977
Record name 4,7-dimethoxy-1,3-benzothiazol-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30365977
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

210.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

67617-99-6
Record name 4,7-dimethoxy-1,3-benzothiazol-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30365977
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4,7-dimethoxy-1,3-benzothiazol-2-amine
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